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Introduction

2'-Hydroxypropiophenone, an aromatic ketone with the chemical formula CoH1002, is a
significant building block in organic synthesis, particularly valued in the pharmaceutical and fine
chemical industries. Its structure, featuring a hydroxyl group ortho to a propionyl group on a
benzene ring, imparts unique reactivity that makes it a versatile precursor for a variety of more
complex molecules. This technical guide provides a comprehensive overview of the historical
development and key synthetic methodologies for 2'-Hydroxypropiophenone, complete with
detailed experimental protocols, comparative data, and mechanistic diagrams to support
researchers and professionals in its application and synthesis.

Historical Perspective

The history of 2'-Hydroxypropiophenone is intrinsically linked to the development of synthetic
reactions for the preparation of ortho-hydroxyaryl ketones. While a singular moment of
"discovery" for the compound itself is not well-documented, its synthesis and study emerged
from the broader exploration of aromatic chemistry in the late 19th and early 20th centuries.
The most pivotal historical method for its synthesis is the Fries rearrangement, a reaction
named after the German chemist Karl Theophil Fries, who first reported it in 1908.[1][2] This
reaction provided a reliable means to convert phenolic esters into hydroxyaryl ketones, thereby
paving the way for the systematic synthesis and investigation of compounds like 2'-
Hydroxypropiophenone. Another classical and historically significant method is the Friedel-
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Crafts acylation, a cornerstone of aromatic chemistry developed by Charles Friedel and James
Crafts in 1877.

Core Synthetic Methodologies

The synthesis of 2'-Hydroxypropiophenone can be achieved through several key pathways.
The most prominent and historically important methods are the Fries Rearrangement and the
Friedel-Crafts Acylation. Other notable methods include the oxidation of 2-(1-
hydroxypropyl)phenol and the demethylation of 2-propionylanisole.

Fries Rearrangement of Phenyl Propionate

The Fries rearrangement is a classic and widely used method for the synthesis of 2'-
Hydroxypropiophenone. It involves the rearrangement of an aryl ester, in this case, phenyl
propionate, to a mixture of ortho- and para-hydroxyaryl ketones in the presence of a Lewis acid
catalyst, most commonly aluminum chloride (AICI3).[3] The regioselectivity of the reaction is
highly dependent on the reaction conditions, with higher temperatures generally favoring the
formation of the ortho isomer (2'-Hydroxypropiophenone).[3]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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